2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid
Overview
Description
“2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid” is a chemical compound with the molecular formula C11H11NO3 . It is related to “2,3,4,5-tetrahydro-1H-1-benzazepine”, a compound with the molecular formula C10H13N . This compound is used in the manufacture of the antihypertensive drug Benazepril .
Physical And Chemical Properties Analysis
“2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid” is a solid at room temperature . It has a molecular weight of 205.21 and a molecular formula of C11H11NO3 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-nitrobenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium nitrate", "sodium carbonate", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Reduction of 2-nitrobenzaldehyde to 2-amino-1,2-dihydrobenzene", "Step 2: Condensation of 2-amino-1,2-dihydrobenzene with ethyl acetoacetate to form 2-ethyl-3-(2-aminophenyl)but-2-enoate", "Step 3: Reduction of 2-ethyl-3-(2-aminophenyl)but-2-enoate with sodium borohydride to form 2-ethyl-3-(2-aminophenyl)butan-2-ol", "Step 4: Oxidation of 2-ethyl-3-(2-aminophenyl)butan-2-ol with sulfuric acid and sodium nitrite to form 2-ethyl-3-(2-nitrophenyl)butanoic acid", "Step 5: Reduction of 2-ethyl-3-(2-nitrophenyl)butanoic acid with sodium borohydride to form 2-ethyl-3-(2-aminophenyl)butanoic acid", "Step 6: Cyclization of 2-ethyl-3-(2-aminophenyl)butanoic acid with ammonium acetate and acetic anhydride to form 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid", "Step 7: Neutralization of the reaction mixture with sodium hydroxide", "Step 8: Extraction of the product with ethyl acetate", "Step 9: Washing of the organic layer with water, sodium bicarbonate, and sodium chloride", "Step 10: Drying of the organic layer with anhydrous sodium sulfate", "Step 11: Evaporation of the solvent to obtain the target compound" ] } | |
CAS RN |
858486-40-5 |
Product Name |
2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid |
Molecular Formula |
C11H11NO3 |
Molecular Weight |
205.2 |
Purity |
95 |
Origin of Product |
United States |
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